![molecular formula C7H20NO9Sb B7822084 N-Methyl glucamine antimonate](/img/structure/B7822084.png)
N-Methyl glucamine antimonate
Overview
Description
N-Methyl glucamine antimonate is a useful research compound. Its molecular formula is C7H20NO9Sb and its molecular weight is 384.00 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chemical Characterization
N-Methyl glucamine antimonate, commercially known as Meglumine antimonate (Glucantime), is primarily recognized for its role in treating leishmaniasis. However, beyond this, there's significant research focusing on its chemical properties and composition. Roberts, McMurray, and Rainey (1998) characterized the structure and composition of meglumine antimonate, noting a complex mixture existing in equilibrium in aqueous solutions. Their study indicated a 1:1.37 molar ratio of antimony to N-methyl-D-glucamine and evidence of up to four N-methyl-D-glucamine hydroxyls coordinated with each antimony, suggesting coordination complexes between antimony and N-methyl-D-glucamine hydroxyls (Roberts, McMurray, & Rainey, 1998).
Pharmacokinetic Analysis
The pharmacokinetics of this compound have been explored to understand how the compound behaves in the body. Séby, Gleyzes, Grosso, Plau, and Donard (2012) focused on the speciation of antimony in injectable drugs used for leishmaniasis treatment, such as Glucantime®. They developed analytical methods to evaluate the Sb(III) concentration in the drug samples, providing insights into the drug's pharmacokinetic properties (Séby et al., 2012).
Nanoparticle Applications
Innovative research has been done on using this compound in nanoparticle formulations. Alvarenga, Melo, Frézard, Demicheli, Gomes, Borba da Silva, Speziali, and Corrêa Junior (2015) characterized nanoparticle phosphate-based composites as vehicles for antimony delivery to macrophages, potentially useful in leishmaniasis treatment. Their research provided insights into the potential of these nanoparticles as Sb nanocarriers for specifically targeting macrophages and reducing systemic side effects (Alvarenga et al., 2015).
Properties
IUPAC Name |
(2R,3R,4R,5S)-6-(methylamino)hexane-1,2,3,4,5-pentol;stiboric acid | |
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InChI |
InChI=1S/C7H17NO5.3H2O.O.Sb/c1-8-2-4(10)6(12)7(13)5(11)3-9;;;;;/h4-13H,2-3H2,1H3;3*1H2;;/q;;;;;+3/p-3/t4-,5+,6+,7+;;;;;/m0...../s1 | |
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InChI Key |
UVSOMUCYKCLPNG-OVHUINQISA-K | |
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Canonical SMILES |
CNCC(C(C(C(CO)O)O)O)O.O[Sb](=O)(O)O | |
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Isomeric SMILES |
CNC[C@@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O.O[Sb](=O)(O)O | |
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Molecular Formula |
C7H20NO9Sb | |
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Molecular Weight |
384.00 g/mol | |
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CAS No. |
133-51-7 | |
Record name | 1-deoxy-1-(methylamino)-D-glucitol, compound with antimonic acid (1:1) | |
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